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Abstract

Aripiprazole Lauroxil is a long-acting injectable (LAI) atypical antipsychotic approved for the
treatment of schizophrenia in adults.[1][2][3] As a prodrug of aripiprazole, it is designed to
provide sustained therapeutic concentrations of the active moiety over an extended period,
thereby improving patient adherence to treatment.[4][5][6] This technical guide provides an in-
depth overview of the chemical structure and synthesis of Aripiprazole Lauroxil, including
detailed experimental protocols and characterization methods.

Chemical Structure and Properties

Aripiprazole Lauroxil is chemically named [7-[4-[4-(2,3-Dichlorophenyl)piperazin-1-
yl]butoxy]-2-ox0-3,4-dihydroquinolin-1-yljmethyl dodecanoate.[7] It is a dodecanoate ester of N-
hydroxymethyl aripiprazole.[4][7][8] The molecule consists of the active drug, aripiprazole,
which is covalently linked to a lauric acid tail through an N-acyloxymethyl linker.[5][9] This
chemical modification renders the compound less soluble in water, allowing for its formulation
as an aqueous suspension for intramuscular injection.[5]

The empirical formula of Aripiprazole Lauroxil is C36H51CI2N304, and its molecular weight
is 660.72 g/mol .[4][10]

Table 1: Physicochemical Properties of Aripiprazole Lauroxil

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b560186?utm_src=pdf-interest
https://www.benchchem.com/product/b560186?utm_src=pdf-body
https://patents.google.com/patent/US20180265472A1/en
https://patents.google.com/patent/CN111315722A/en
https://patents.google.com/patent/CN110204488A/en
https://www.researchgate.net/figure/Conversion-of-aripiprazole-lauroxil-to-aripiprazole-Aripiprazole-lauroxil-is-a-prodrug_fig1_315704658
https://pmc.ncbi.nlm.nih.gov/articles/PMC5400404/
https://en.wikipedia.org/wiki/Aripiprazole_lauroxil
https://www.benchchem.com/product/b560186?utm_src=pdf-body
https://www.benchchem.com/product/b560186?utm_src=pdf-body
https://patents.google.com/patent/WO2018169491A1/en
https://www.researchgate.net/figure/Conversion-of-aripiprazole-lauroxil-to-aripiprazole-Aripiprazole-lauroxil-is-a-prodrug_fig1_315704658
https://patents.google.com/patent/WO2018169491A1/en
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2015/207533Orig1s000OtherR.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5400404/
https://patents.google.com/patent/WO2019020821A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC5400404/
https://www.benchchem.com/product/b560186?utm_src=pdf-body
https://www.researchgate.net/figure/Conversion-of-aripiprazole-lauroxil-to-aripiprazole-Aripiprazole-lauroxil-is-a-prodrug_fig1_315704658
https://patents.google.com/patent/US20200140410A1/en
https://www.benchchem.com/product/b560186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C36H51CI2N304 [4][10]
Molecular Weight 660.72 g/mol [4][10]
White to off-white crystalline
Appearance ] [11]
solid
Melting Point 81-83 °C [7]
Solubility <0.01 mg/mL in water [7]
[7-{4-[4-(2,3-
dichlorophenyl)piperazin-1-
IUPAC Name yl]butoxy]-2-o0x0-3,4- [7]
dihydroquinolin-1-ylmethyl
dodecanoate
CAS Number 1259305-29-7 [4]

Synthesis of Aripiprazole Lauroxil

The synthesis of Aripiprazole Lauroxil is a two-step process that involves the formation of an

N-hydroxymethyl intermediate of aripiprazole, followed by esterification with lauric acid or a

reactive derivative thereof.[1][3][12][13]

Step 1: Synthesis of N-hydroxymethyl Aripiprazole

The first step involves the reaction of aripiprazole with a source of formaldehyde, such as

paraformaldehyde or an aqueous formaldehyde solution, in the presence of a base.[1][12][13]

Materials:

* Aripiprazole (or its monohydrate)

o Paraformaldehyde

e Potassium Carbonate
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e Acetone

e Deionized Water

Procedure:

Charge a reactor with aripiprazole (as monohydrate), paraformaldehyde, and potassium
carbonate in acetone.[12]

o Heat the mixture to 20-25°C and maintain stirring under a nitrogen atmosphere for
approximately 18 hours, or until the reaction is deemed complete by monitoring the
consumption of aripiprazole (e.g., via HPLC, with a target of <16% remaining).[12]

e Cool the reaction mixture to <5°C and hold for at least 1 hour.[12]
« Filter the resulting solid from the mixture.[12]
» Wash the solid cake sequentially with chilled acetone and deionized water.[12]

¢ Dry the solid under vacuum at 30°C for at least 16 hours to yield crude N-hydroxymethyl
aripiprazole.[12]

» For purification, the crude product can be slurried in deionized water, filtered, and dried again
to obtain pure N-hydroxymethyl aripiprazole.[12]

Step 2: Esterification to form Aripiprazole Lauroxil

The second step is the esterification of the N-hydroxymethyl aripiprazole intermediate with
lauric acid. This reaction is typically carried out using a coupling agent to activate the carboxylic
acid.[1][12] Alternatively, a more reactive derivative of lauric acid, such as lauroyl chloride, can
be used.[3]

Materials:
o N-hydroxymethyl aripiprazole

e Lauric Acid
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N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM)

Isopropanol

Procedure:

In a reactor, dissolve lauric acid and N,N'-dicyclohexylcarbodiimide (DCC) in
dichloromethane and stir for approximately 10 minutes.[13]

o Add N-hydroxymethyl aripiprazole and 4-dimethylaminopyridine (DMAP) to the mixture.[13]

e Maintain stirring at room temperature (15-25°C) for a minimum of 2 hours, monitoring the
reaction progress by HPLC until the N-hydroxymethy! aripiprazole is consumed (e.g.,
<0.5%).[13]

e Filter the reaction mixture to remove the N,N'-dicyclohexylurea byproduct.[12][13]
« Distill the dichloromethane under reduced pressure.[12][13]
e Add isopropanol to the residue and continue distillation.[12][13]

e Cool the resulting mixture to 0-10°C and hold for at least 2 hours to induce crystallization.[12]
[13]

« Filter the solid product and wash with isopropanol.[12][13]

¢ Dry the solid under vacuum at 30°C for approximately 4 hours to yield Aripiprazole
Lauroxil.[12][13]

Analytical Characterization

The purity and identity of Aripiprazole Lauroxil are confirmed using various analytical
techniques.
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Table 2: Analytical Methods for Aripiprazole Lauroxil Characterization
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Technique

Purpose

Key Parameters Reference(s)

High-Performance
Liquid
Chromatography
(HPLC)

Purity assessment

and quantification

Column: C18 reverse-
phase (e.g., 250 mm Xx
4.6 mm, 5 um). Mobile
Phase: Acetonitrile
and a buffer (e.g.,
0.32% KH2PO4) in a
60:40 v/v ratio. Flow
Rate: 1.0 mL/min.
Detection: UV at 210

[14][15]

nm or 254 nm.

Liquid
Chromatography-
Tandem Mass
Spectrometry (LC-
MS/MS)

Identification and
quantification in

biological matrices

Column: Agilent
Eclipse XDB-CN (100
X 2.1 mm, 3.5 pm).
Mobile Phase:
Acetonitrile and water
(75:25, v/v) with 0.1%
formic acid. Flow [16]
Rate: 0.5 mL/min.
Detection: Positive ion
electrospray ionization
(ESI+) with selected
reaction monitoring
(SRM).

Nuclear Magnetic
Resonance (NMR)

Spectroscopy

Structural elucidation

1H and 13C NMR
spectra are used to
confirm the chemical

structure.

Mass Spectrometry
(MS)

Molecular weight
determination and

fragmentation analysis

Provides information
on the molecular ion

and fragmentation
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Signaling Pathways and Mechanism of Action

Aripiprazole Lauroxil is a prodrug that is hydrolyzed in the body to release aripiprazole.[5]
The pharmacological activity of Aripiprazole Lauroxil is therefore attributable to aripiprazole.
Aripiprazole exhibits its antipsychotic effects through a combination of partial agonist activity at
dopamine D2 and serotonin 5-HT1A receptors, and antagonist activity at serotonin 5-HT2A
receptors.[4][8]
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Caption: Metabolic conversion of Aripiprazole Lauroxil and its mechanism of action.

Experimental Workflows

The overall process from synthesis to characterization of Aripiprazole Lauroxil can be
visualized as a sequential workflow.
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Caption: Workflow for the synthesis and characterization of Aripiprazole Lauroxil.

Conclusion
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This technical guide has outlined the synthesis and chemical structure of Aripiprazole
Lauroxil, providing detailed experimental protocols and analytical methodologies for its
preparation and characterization. The conversion of aripiprazole to its lauroxil prodrug
represents a significant advancement in the long-acting injectable treatment of schizophrenia,
offering the potential for improved patient outcomes through enhanced adherence. The
information presented herein serves as a valuable resource for researchers and professionals
in the field of drug development and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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